2-(4-Chlorophenyl)-3-iodoimidazo[1,2-a]pyrimidine

• IUPAC Name: 2-(4-chlorophenyl)-3-iodoimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C12H7ClIN3/c13-9-4-2-8(3-5-9)10-11(14)17-7-1-6-15-12(17)16-10/h1-7H
• InChI Key: HWHRWZXEZFQSIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(N=C2N=C1)C3=CC=C(C=C3)Cl)I
• Molecular Formula: C12H7ClIN3
• Molecular Weight: 355.56 g/mol

Description

Imidazo[1,2-a]pyrimidines are a type of heterocyclic compound that have been studied for their wide range of applications in medicinal chemistry. They are recognized as a “drug prejudice” scaffold due to their structural similarity to purine bases, which are essential components of DNA.

Synthesis Analysis

The synthesis of similar compounds, such as thiazolopyrimidines, has been reported. These methods often involve cyclization reactions with various electrophilic building blocks.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often depend on the substituents present in the molecule. For instance, the presence of an active methylene group can make these compounds highly reactive toward various electrophilic reagents.

Scientific Research Applications

Catalyst for Catecholase Activity

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Medicinal Chemistry

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DNA and RNA Structure

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Anticancer Therapy

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Mechanism of Action

While the specific mechanism of action for “2-(4-Chlorophenyl)-3-iodoimidazo[1,2-a]pyrimidine” is not available, similar compounds have been found to inhibit enzymes like dihydrofolate reductase, which are essential for DNA synthesis.

Future Directions

Research into similar compounds is ongoing, with a focus on developing new anti-infective agents with diverse mechanisms of action. Additionally, there is interest in creating pharmacologically sound benzimidazole derivatives, which require complex synthetic approaches.